Cas no 685517-78-6 (2,6-difluoro-3,4-diiodopyridine)

• Product Name: 2,6-difluoro-3,4-diiodopyridine
• CAS No: 685517-78-6
• MF: C₅HF₂I₂N
• MW: 366.8738925457
• MDL: MFCD12756679
• CID: 4144263
• PubChem ID: 85966751
• Update Time: 2025-06-11

2,6-difluoro-3,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-difluoro-3,4-diiodo-
• 2,6-difluoro-3,4-diiodopyridine
• 685517-78-6
• 892-568-9
• DTXSID501304313
• EN300-309202

• MDL： MFCD12756679
• Inchi： 1S/C5HF2I2N/c6-3-1-2(8)4(9)5(7)10-3/h1H
• InChI Key： FQZQVRHAKRKZBY-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=CC(I)=C1I

Computed Properties

• Exact Mass: 366.81665Da
• Monoisotopic Mass: 366.81665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,6-difluoro-3,4-diiodopyridine

Professional Introduction to 2,6-difluoro-3,4-diiodopyridine (CAS No. 685517-78-6)

2,6-difluoro-3,4-diiodopyridine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and electronic properties. This compound, identified by the CAS number 685517-78-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine and iodine substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The< strong>2,6-difluoro-3,4-diiodopyridine molecule exhibits a pyridine core, which is a common scaffold in many bioactive molecules. The fluorine atoms at the 2- and 6-positions introduce electron-withdrawing effects, influencing the electronic distribution across the ring. This modulation of electronic properties can be leveraged to fine-tune the interactions of the compound with biological targets. Similarly, the iodine atoms at the 3- and 4-positions provide sites for further functionalization, enabling chemists to explore diverse derivatization strategies.

In recent years, there has been a surge in research focused on halogenated pyridines due to their versatile applications in medicinal chemistry. The< strong>2,6-difluoro-3,4-diiodopyridine structure has been particularly studied for its role in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The fluorine substituents enhance metabolic stability, while the iodine atoms allow for selective binding interactions with protein targets.

One of the most compelling aspects of< strong>2,6-difluoro-3,4-diiodopyridine is its role as a building block in heterocyclic chemistry. Heterocyclic compounds form the backbone of numerous pharmaceuticals and agrochemicals, owing to their stability and biological activity. The pyridine ring in this compound can be further modified to create more complex structures with enhanced pharmacological properties. Researchers have utilized< strong>2,6-difluoro-3,4-diiodopyridine to synthesize derivatives that exhibit potent activity against enzymes involved in disease pathways.

The< strong>CAS No. 685517-78-6 registry number ensures that researchers can reliably identify and source this compound for their experiments. This standardized identification system is essential for maintaining consistency in scientific literature and industrial applications. The compound's properties have been extensively characterized through various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and behavior.

In drug discovery pipelines, intermediates like< strong>2,6-difluoro-3,4-diiodopyridine are often used to construct lead compounds through iterative optimization processes. The ability to introduce fluorine and iodine atoms at specific positions allows for precise control over the compound's physicochemical properties. This flexibility is particularly valuable when designing molecules that must meet stringent pharmacokinetic requirements. For example, fluorinated pyridines can improve oral bioavailability by enhancing lipophilicity while minimizing metabolic degradation.

The< strong>2,6-difluoro-3,4-diiodopyridine scaffold has also been explored in the development of antiviral agents. Recent studies have highlighted its potential in creating inhibitors targeting viral proteases and polymerases. The electron-withdrawing effects of fluorine and the electrophilic nature of iodine make this compound an attractive candidate for designing molecules that can disrupt viral replication cycles. Such research is particularly relevant in the context of emerging infectious diseases where rapid development of antiviral therapies is critical.

Synthetic methodologies for preparing< strong>2,6-difluoro-3,4-diiodopyridine have been refined over time to achieve high yields and purity levels suitable for industrial-scale production. Common synthetic routes involve halogenation reactions on pre-functionalized pyridines or cross-coupling reactions between halogenated precursors. These methods leverage transition metal catalysts to facilitate bond-forming steps efficiently. The availability of these synthetic strategies has made< strong>2,6-difluoro-3,4-diiodopyridine a readily accessible intermediate for academic and pharmaceutical researchers alike.

The future prospects of< strong>CAS No. 685517-78-6-identified compounds like< strong>2,6-difluoro-3,4-diiodopyridine are promising as new technologies emerge in drug discovery and materials science. Advances in computational chemistry are enabling researchers to predict the biological activity of molecules with greater accuracy before experimental synthesis begins. This predictive capability can significantly reduce the time and cost associated with developing new therapeutic agents.

In conclusion,< strong>2,6-difluoro-3,4-diiodopyridine, identified by its CAS number CAS No. 685517-78-6, represents a versatile and valuable compound in modern chemical research. Its unique structural features make it an excellent candidate for synthesizing novel pharmaceuticals targeting various diseases. As research continues to uncover new applications for halogenated pyridines,< strong>2,6-difluoro-3,4-diiodopyridine is poised to play an increasingly important role in advancing medicinal chemistry and drug development efforts worldwide.